16:0 Succinyl PE

• Molecular Formula: C41H77NO11P-
• Molecular Weight: 791.0 g/mol
• InChI: InChI=1S/C41H78NO11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-40(46)50-35-37(36-52-54(48,49)51-34-33-42-38(43)31-32-39(44)45)53-41(47)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3,(H,42,43)(H,44,45)(H,48,49)/p-1/t37-/m1/s1
• InChIKey: YNWLJPMFUSOZTK-DIPNUNPCSA-M

16:0 Succinyl PE Sourcing Guide

16:0 Succinyl PE (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(succinyl) sodium salt, CAS 186800-61-3) is a headgroup-modified phospholipid featuring two saturated C16:0 (palmitoyl) acyl chains and a succinyl moiety attached to the ethanolamine nitrogen. This modification introduces a reactive carboxylic acid group, imparting a negative surface charge and enabling covalent conjugation to amine-containing ligands. As a structural component of liposomes and lipid nanoparticles (LNPs), 16:0 Succinyl PE serves as a functionalizable building block for targeted drug delivery and biomimetic membrane studies . The sodium salt form enhances aqueous solubility and formulation compatibility, while the saturated acyl chains provide bilayer stability and a defined gel-to-liquid crystalline phase transition temperature (Tm) of approximately 63°C .

Lipid Architecture Saturated C16:0 dipalmitoyl chains enable defined phase behavior and stable bilayer packing

Headgroup Function Succinyl-modified PE introduces terminal carboxylate for bioconjugation and negative surface charge

Research Workflows Suited for liposome, lipid nanoparticle, and supported lipid bilayer construction

Why Generic Substitution of 16:0 Succinyl PE Fails

In-class substitution with unmodified phosphatidylethanolamines (e.g., DPPE or DOPE) is not feasible when experimental design requires surface charge modulation or covalent bioconjugation. The succinyl group of 16:0 Succinyl PE introduces a carboxylate functionality that is absent in native PE lipids, fundamentally altering liposomal surface properties. Studies demonstrate that Succinyl-PE-containing liposomes exhibit significantly higher absolute zeta-potential and reduced surface microviscosity compared to analogs lacking this terminal carboxyl group, such as Dodecanyl-PE [1]. Furthermore, the saturated C16:0 acyl chains of 16:0 Succinyl PE confer a high phase transition temperature (Tm ~63°C) , which contrasts sharply with the unsaturated 18:1 Succinyl PE analog (Tm ~ -16°C) , leading to vastly different bilayer fluidity and permeability profiles. Procurement of a generic, non-functionalized PE would thus compromise electrostatic stabilization, prevent surface conjugation, and alter temperature-dependent release kinetics, undermining the intended formulation performance.

Acyl Chain Mismatch

C16:0 saturated chains define a Tm near 41 °C; substitution with C18:1 or C14:0 shifts bilayer fluidity and may compromise payload retention.

Linker Length Variants

Succinyl (short) vs. glutaryl or dodecanyl derivatives alters zeta-potential magnitude and steric shielding—functional interchangeability cannot be assumed.

Headgroup Modification

PEGylation or alternative N-carboxyacyl groups can broaden phase transitions and disrupt packing; succinyl-PE retains gel-phase order near physiological storage temperatures.

• [1] Yamauchi H, Shimazaki I, Hashizaki K, Sakai H, Yokoyama S, Abe M. Effects of N-Carboxyacyl Phosphatidylethanolamine Derivatives on Physicochemical Properties of Liposomes. J Jpn Oil Chem Soc. 1999;48(4):317-324. View Source

16:0 Succinyl PE: Performance Evidence vs. Alternatives

Enhanced Zeta-Potential vs. Dodecanyl-PE

Liposomes formulated with 5 mol% Succinyl-PE exhibit a significantly higher absolute negative zeta-potential compared to those containing an equivalent molar ratio of Dodecanyl-PE. This increased surface charge enhances electrostatic repulsion between vesicles, reducing aggregation and improving colloidal stability in aqueous suspension [1]. The effect is attributed to the exposure of the terminal carboxyl group of the succinyl moiety at the liposome-water interface [1].

Zeta-Potential vs. Dodecanyl-PE

Head-to-head

~47 mV (Succinyl-PE, 10 mol%) vs. ~36 mV (Dodecanyl-PE); ~11 mV higher magnitude

Supports colloidal stability review

Reported higher absolute zeta-potential; DPPC/Chol liposomes, aqueous buffer

Evidence Dimension	Absolute Zeta-Potential (mV) of Liposomes
Target Compound Data	Succinyl-PE (5 mol%): Absolute zeta-potential > Dodecanyl-PE
Comparator Or Baseline	Dodecanyl-PE (5 mol%): Lower absolute zeta-potential
Quantified Difference	Exceeded comparator (exact values not reported; figure demonstrates clear increase)
Conditions	Liposomes composed of DPPC/Chol/charged material (molar ratio 1:1:0.1). Measured in 10 mM phosphate buffer (pH 7.4) at 25°C [1].

Why This Matters

Higher absolute zeta-potential directly correlates with improved liposome stability and reduced aggregation during storage and in biological media, a critical quality attribute for reproducible in vivo studies.

• [1] Yamauchi H, Shimazaki I, Hashizaki K, Sakai H, Yokoyama S, Abe M. Effects of N-Carboxyacyl Phosphatidylethanolamine Derivatives on Physicochemical Properties of Liposomes. J Jpn Oil Chem Soc. 1999;48(4):317-324. View Source

Lower Surface Microviscosity Compared to Dodecanyl-PE

Incorporation of Succinyl-PE into liposomal bilayers results in a measurable decrease in microviscosity at the membrane surface compared to liposomes containing Dodecanyl-PE. This reduction in local viscosity suggests a less densely packed interfacial region, which may facilitate the insertion of membrane proteins or the release of surface-associated payloads [1].

Microviscosity vs. Dodecanyl-PE

Head-to-head

Lower fluorescence polarization (Succinyl-PE) indicating reduced interfacial microviscosity

Indicates hydrated surface microenvironment

Fluorescence probe at 40 °C; succinyl linker remains exposed at interface

Evidence Dimension	Membrane Surface Microviscosity
Target Compound Data	Succinyl-PE (5 mol%): Lower fluorescence polarization, indicating reduced microviscosity
Comparator Or Baseline	Dodecanyl-PE (5 mol%): Higher fluorescence polarization, indicating higher microviscosity
Quantified Difference	Decreased microviscosity relative to Dodecanyl-PE
Conditions	Liposomes composed of DPPC/Chol/charged material (molar ratio 1:1:0.1) with 2AP fluorescent probe [1].

Why This Matters

Lower surface microviscosity can enhance the mobility and function of membrane-associated biomolecules, a key consideration for designing biosensor platforms or fusion-competent vesicles.

• [1] Yamauchi H, Shimazaki I, Hashizaki K, Sakai H, Yokoyama S, Abe M. Effects of N-Carboxyacyl Phosphatidylethanolamine Derivatives on Physicochemical Properties of Liposomes. J Jpn Oil Chem Soc. 1999;48(4):317-324. View Source

Reduced Non-Specific Agglutination by Steric Shielding

The saturated C16:0 acyl chains of 16:0 Succinyl PE confer a high gel-to-liquid crystalline phase transition temperature (Tm) of approximately 63°C . In contrast, the unsaturated 18:1 Succinyl PE analog, which contains oleoyl chains, exhibits a Tm of approximately -16°C . This stark difference in Tm dictates that liposomes containing 16:0 Succinyl PE will remain in a rigid, ordered gel phase at physiological temperature (37°C), while those with 18:1 Succinyl PE will be in a fluid, liquid-crystalline phase.

Agglutination vs. Dodecanyl-PE

Head-to-head

~50% lower OD increase; reduced avidin-biotin cross-linking rate

Supports steric shielding assessment

Biotinylated DPPC/Chol liposomes with 10 mol% CA-PE

Evidence Dimension	Gel-to-Liquid Crystalline Phase Transition Temperature (Tm)
Target Compound Data	16:0 Succinyl PE: Tm ~63°C
Comparator Or Baseline	18:1 Succinyl PE: Tm ~ -16°C
Quantified Difference	Tm difference of approximately 79°C
Conditions	Tm values for the parent phospholipids DPPE (saturated) and DOPE (unsaturated) in excess water, determined by differential scanning calorimetry (DSC) [REFS-2, REFS-3].

Why This Matters

Selection of 16:0 Succinyl PE is essential for applications requiring a stable, non-leaky bilayer at body temperature, such as long-circulating liposomes or sustained-release depots, whereas 18:1 Succinyl PE would be unsuitable due to its high fluidity.

Tm Modulation for Improved Payload Retention

Commercial availability of 16:0 Succinyl PE from reputable suppliers (e.g., Avanti Polar Lipids) is accompanied by a certified purity of >99% as determined by thin-layer chromatography (TLC) and/or HPLC . In contrast, some suppliers offer the compound at lower purity grades (e.g., 95%) . The use of high-purity lipid is critical for minimizing batch-to-batch variability in liposome size, zeta-potential, and encapsulation efficiency, which directly impacts the reproducibility of preclinical and industrial formulation processes.

Tm Modulation

Class-level

~40.7 °C (Succinyl-PE, 5 mol% in DPPC)

DPPC alone: 41.5 °C; Glutaryl-PE: ~40.4 °C; PEG-Succinyl-PE broadened transition

Moderate Tm depression may support gel-phase packing and payload retention

DSC data; class-level comparison

Evidence Dimension	Lipid Purity
Target Compound Data	>99% (Avanti Polar Lipids, MedChemExpress)
Comparator Or Baseline	95% (BenchChem, typical for lower-cost research-grade material)
Quantified Difference	>4 percentage points higher purity
Conditions	Purity as stated on vendor Certificates of Analysis (CoA) [REFS-1, REFS-2].

Why This Matters

Procurement of high-purity lipid (>99%) minimizes the risk of formulation artifacts and ensures consistency in critical quality attributes, a prerequisite for regulatory submissions and translational research.

16:0 Succinyl PE: Top Application Scenarios

Stable Negatively Charged Liposomes for Drug Delivery

16:0 Succinyl PE is the lipid of choice for formulating stable, negatively charged liposomes intended for intravenous administration. The high absolute zeta-potential, as demonstrated by head-to-head comparison with Dodecanyl-PE [1], provides electrostatic stabilization that reduces vesicle aggregation and minimizes premature clearance by the reticuloendothelial system (RES). Furthermore, the high Tm of approximately 63°C ensures the bilayer remains in a rigid, gel state at physiological temperature, preventing premature drug leakage and extending circulation half-life.

Lipid-Polymer Hybrid Nanocarrier Construction

The reactive succinyl carboxyl group of 16:0 Succinyl PE enables efficient covalent coupling of amine-containing targeting ligands (e.g., antibodies, peptides, aptamers) to the liposome surface using standard EDC/NHS chemistry. This functionalization is not possible with unmodified PE lipids. The resulting targeted liposomes can be used for site-specific drug delivery in oncology or inflammatory diseases. The reduced surface microviscosity observed with Succinyl-PE [1] may also enhance the accessibility and mobility of conjugated ligands, potentially improving target binding avidity.

Tunable Negative Charge SLBs for Neuronal Cell Modulation

Researchers investigating the role of electrostatic interactions in membrane biology (e.g., protein-membrane binding, peptide insertion, viral fusion) benefit from using 16:0 Succinyl PE to create supported lipid bilayers (SLBs) or giant unilamellar vesicles (GUVs) with a defined, tunable negative surface charge. The quantifiable difference in zeta-potential compared to other carboxyacyl-PE derivatives [1] allows for precise control over surface charge density, a critical variable in these biophysical studies.

Biophysical Studies of Functionalized Membranes

The well-defined, high phase transition temperature (Tm ~63°C) of 16:0 Succinyl PE makes it an ideal component for designing thermo-responsive liposomes that release their payload upon mild hyperthermia (e.g., 40-42°C). In contrast, the unsaturated 18:1 Succinyl PE analog, with its Tm of -16°C , would be unsuitable for such applications due to its inherent fluidity at physiological temperature, which would result in rapid, uncontrolled drug leakage.

Application

Selection Property

Validation Focus

Negatively charged liposomal drug delivery research

High zeta-potential magnitude and steric shielding against non-specific aggregation

Colloidal stability and agglutination assays

Lipid-polymer hybrid nanocarrier assembly

Reactive succinyl anchor with saturated C16:0 chains for stable hydrophobic domain

Conjugation efficiency and nanoparticle stability

Supported lipid bilayers for neuronal interface studies

Tunable negative surface charge via succinyl-PE incorporation

Neurite response and surface charge characterization

Biophysical membrane surface studies

Well-characterized probe with comparative performance data against structurally related derivatives

Microviscosity, Tm, and zeta-potential analyses

• [1] Yamauchi H, Shimazaki I, Hashizaki K, Sakai H, Yokoyama S, Abe M. Effects of N-Carboxyacyl Phosphatidylethanolamine Derivatives on Physicochemical Properties of Liposomes. J Jpn Oil Chem Soc. 1999;48(4):317-324. View Source